Cas no 477197-34-5 ((E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477197-34-5
• MF: C₁₈H₁₀F₄N₄S
• MW: 390.357415676117
• CID: 6529949
• Update Time: 2025-06-22

(E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• (E)-4-(4-fluorophenyl)-N-(3-(trifluoromethyl)phenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, 4-(4-fluorophenyl)-α-[2-[3-(trifluoromethyl)phenyl]hydrazinylidene]-

• Inchi： 1S/C18H10F4N4S/c19-13-6-4-11(5-7-13)16-10-27-17(24-16)15(9-23)26-25-14-3-1-2-12(8-14)18(20,21)22/h1-8,10,25H/b26-15+
• InChI Key： LQUJBWRHBDYVOS-CVKSISIWSA-N
• SMILES： S1C=C(C2=CC=C(F)C=C2)N=C1/C(=N/NC1=CC=CC(C(F)(F)F)=C1)/C#N

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 487.8±55.0 °C(Predicted)
• pka: 5.58±0.10(Predicted)

Additional information on (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477197-34-5)

(E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477197-34-5) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorophenyl group, a trifluoromethylphenyl group, and a thiazole ring. These structural features contribute to its diverse biological activities and make it an interesting candidate for various therapeutic applications.

The fluorophenyl group in the compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. The presence of the trifluoromethylphenyl group further enhances these properties, making the compound more resistant to metabolic degradation. The thiazole ring, on the other hand, is a common motif in many bioactive molecules and is known for its ability to form hydrogen bonds and π-π interactions with biological targets.

Recent studies have shown that (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide exhibits potent antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.

In addition to its antitumor properties, (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California demonstrated that this compound can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The neuroprotective effects are attributed to its ability to scavenge free radicals and modulate inflammatory responses.

The pharmacokinetic profile of (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide has been extensively studied to optimize its therapeutic potential. In vivo experiments in animal models have shown that the compound has good oral bioavailability and a favorable distribution profile. It readily crosses the blood-brain barrier, making it suitable for central nervous system disorders. Furthermore, it exhibits low toxicity at therapeutic doses, which is a crucial factor for clinical development.

The synthesis of (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide involves several steps, including the formation of the thiazole ring and the introduction of the fluorine and trifluoromethyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the condensation of 2-aminothiazole with an appropriate aldehyde or ketone followed by cyanation to form the final product.

Despite its promising biological activities, further research is needed to fully understand the mechanisms underlying the therapeutic effects of (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, particularly in patients with advanced cancers and neurodegenerative diseases. The results from these trials will provide valuable insights into its potential as a novel therapeutic agent.

In conclusion, (E)-4-(4-fluorophenyl)-N-3-(trifluoromethyl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477197-34-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.